molecular formula C8H11BrN2O2S B153047 N-Boc-2-Amino-5-bromothiazole CAS No. 405939-39-1

N-Boc-2-Amino-5-bromothiazole

Cat. No. B153047
M. Wt: 279.16 g/mol
InChI Key: OIBKBVFFZYCBAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-Boc-2-Amino-5-bromothiazole” is a chemical compound with the molecular formula C8H11BrN2O2S . It is also known by other names such as “tert-Butyl (5-bromothiazol-2-yl)carbamate”, “tert-butyl N- (5-bromo-1,3-thiazol-2-yl)carbamate”, and "tert-butyl 5-bromothiazol-2-ylcarbamate" .


Molecular Structure Analysis

The molecular structure of “N-Boc-2-Amino-5-bromothiazole” can be represented by the InChI code “InChI=1S/C8H11BrN2O2S/c1-8 (2,3)13-7 (12)11-6-10-4-5 (9)14-6/h4H,1-3H3, (H,10,11,12)” and the Canonical SMILES "CC © ©OC (=O)NC1=NC=C (S1)Br" .


Physical And Chemical Properties Analysis

“N-Boc-2-Amino-5-bromothiazole” has a molecular weight of 279.16 g/mol . Other physical and chemical properties such as boiling point, melting point, and density are not specified in the search results.

Scientific Research Applications

Anticancer Activity

The 2-aminothiazole scaffold, which is a part of N-Boc-2-Amino-5-bromothiazole, is a characteristic structure in drug development. This structure has several biological activities, including acting as an anticancer agent . However, the specific methods of application, experimental procedures, and outcomes are not detailed in the available resources.

Antioxidant Activity

2-aminothiazole-based compounds, including N-Boc-2-Amino-5-bromothiazole, have been found to exhibit antioxidant activity . The specific methods of application, experimental procedures, and outcomes are not detailed in the available resources.

Antimicrobial Activity

Compounds with a 2-aminothiazole structure have been found to have antimicrobial properties . The specific methods of application, experimental procedures, and outcomes are not detailed in the available resources.

Anti-inflammatory Activity

2-aminothiazole-based compounds have been found to exhibit anti-inflammatory activity . The specific methods of application, experimental procedures, and outcomes are not detailed in the available resources.

Synthesis of Amides

N-Boc-2-Amino-5-bromothiazole can be used in the synthesis of amides. The reactions involve the use of isocyanate intermediates, which are generated in situ in the presence of 2-chloropyridine and trifluoromethanesulfonyl anhydride, to react with Grignard reagents to produce the corresponding amides .

Preparation of N-(5-Bromo-2-thiazolyl)-2-acetylamino-2-ethoxycarbonyl-3-(2-furyl)-propanamide

2-Amino-5-bromothiazole monohydrobromide was used in the preparation of N-(5-Bromo-2-thiazolyl)-2-acetylamino-2-ethoxycarbonyl-3-(2-furyl)-propanamide .

Safety And Hazards

“N-Boc-2-Amino-5-bromothiazole” is harmful by inhalation, in contact with skin, and if swallowed. It causes skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

tert-butyl N-(5-bromo-1,3-thiazol-2-yl)carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H11BrN2O2S/c1-8(2,3)13-7(12)11-6-10-4-5(9)14-6/h4H,1-3H3,(H,10,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OIBKBVFFZYCBAQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1=NC=C(S1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H11BrN2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80961004
Record name tert-Butyl hydrogen (5-bromo-1,3-thiazol-2-yl)carbonimidate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80961004
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

279.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Boc-2-Amino-5-bromothiazole

CAS RN

405939-39-1
Record name tert-Butyl hydrogen (5-bromo-1,3-thiazol-2-yl)carbonimidate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80961004
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name tert-butyl N-(5-bromo-1,3-thiazol-2-yl)carbamate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Tert-butyl 1,3-thiazol-2-ylcarbamate (90 g, 449.8 mmol, 1 eq.) is taken in THF (1.4 L) to which is added N-bromosuccinimide (88.06 g, 494.8 mmol, 1.1 eq.) portion wise. The reaction mixture is then stirred at RT overnight. The reaction mass is concentrated to remove THF. The crude is purified by column chromatography to get the titled produce. 1H NMR (DMSO-d6, 400 MHz): δ 11.73 (bs, 1H), 7.42 (s, 1H), 1.46 (s, 9H).
Quantity
90 g
Type
reactant
Reaction Step One
Quantity
88.06 g
Type
reactant
Reaction Step Two
Name
Quantity
1.4 L
Type
solvent
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-Boc-2-Amino-5-bromothiazole
Reactant of Route 2
Reactant of Route 2
N-Boc-2-Amino-5-bromothiazole
Reactant of Route 3
Reactant of Route 3
N-Boc-2-Amino-5-bromothiazole
Reactant of Route 4
Reactant of Route 4
N-Boc-2-Amino-5-bromothiazole
Reactant of Route 5
N-Boc-2-Amino-5-bromothiazole
Reactant of Route 6
Reactant of Route 6
N-Boc-2-Amino-5-bromothiazole

Citations

For This Compound
2
Citations
J Zhu, H Chen, XE Guo, XL Qiu, CM Hu… - European journal of …, 2015 - Elsevier
… Chiral thiazolylamine derivative IBR119 was synthesized starting from N-Boc-2-amino-5-bromothiazole 17 and chiral benzylidene sulfinamide 2 (Scheme 4). Addition proceeded well by …
Number of citations: 46 www.sciencedirect.com
K Lee, SY Hwang, CW Park - Bioorganic & medicinal chemistry letters, 1999 - Elsevier
A series of novel arylsulfonylpropargylglycinamide derivatives was investigated as thrombin inhibitors in which the SAR was focused on substituents at the acetylenic terminus. Several …
Number of citations: 18 www.sciencedirect.com

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.